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Compound of Interest

Compound Name: Salvianolic acid Y

Cat. No.: B10829698

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for Salvianolic acid Y, including operational
procedures and disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Salvianolic acid Y is
fundamental for its safe handling.

Property Data Reference
Molecular Formula C36H30016 [1]
Molecular Weight 718.61 g/mol [1]
Appearance White to tan powder [2]
Solubility Soluble in water (=5 mg/mL) [2]
Storage Temperature :c;vllger: 20°C: In solvent [1]

Hazard Identification and Classification
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Salvianolic acid Y is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects.[1]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure risks and

maintain the integrity of Salvianolic acid Y.

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling Salvianolic acid Y

to prevent exposure.

Equipment

Specification

Eye Protection

Safety goggles with side-shields.[1]

Hand Protection

Protective gloves (e.g., nitrile or neoprene).[1][3]

Body Protection

Impervious clothing, such as a lab coat or

disposable gown.[1][3]

Respiratory Protection

A suitable respirator, such as a fit-tested N95 or
N100 NIOSH-approved mask, should be used,
especially when handling the powder form to

avoid dust and aerosol formation.[1][3]

Handling Procedures
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» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
avoid inhalation of dust or aerosols.[1][4] Ensure that a safety shower and eyewash station
are readily accessible.[1][4]

» Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the laboratory area where the chemical is handled.[1][5]

Storage Conditions

o Container: Keep the container tightly sealed.[1]

e Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of
ignition.[1]

o Temperature: For the powder form, store at -20°C.[1] If dissolved in a solvent, store at -80°C.

[1]

Disposal Plan

Proper disposal of Salvianolic acid Y and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal

o Chemical Waste: Dispose of Salvianolic acid Y and any solutions containing it as
hazardous waste.[1] The disposal must be carried out by a licensed professional waste
disposal service in accordance with local, state, and federal regulations.[6]

o Contaminated Materials: Any materials that have come into contact with Salvianolic acid Y,
such as gloves, pipette tips, and empty containers, should be considered contaminated and
disposed of as hazardous waste.[4][5]

Spill Management

In the event of a spill, follow these procedures to mitigate exposure and environmental release.

o Evacuate: Evacuate non-essential personnel from the spill area.[4]
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e Ventilate: Ensure the area is well-ventilated.[4]

» Contain: For liquid spills, absorb the material with an inert, finely-powdered liquid-binding
material such as diatomite or universal binders.[1][4] For solid spills, carefully clean up
without creating dust.[6]

» Decontaminate: Decontaminate the spill area and any affected equipment by scrubbing with
alcohol.[1][5]

» Dispose: Collect all contaminated materials in a sealed container for disposal as hazardous
waste.[1][4]

Experimental Protocols

While specific experimental protocols for Salvianolic acid Y are not detailed in the safety data
sheets, the following procedural guidelines are based on standard laboratory practices for
handling hazardous chemicals.

Protocol for Weighing and Preparing Solutions

o Preparation: Don all required personal protective equipment (goggles, gloves, lab coat,
respirator).

» Weighing: Conduct the weighing of powdered Salvianolic acid Y inside a chemical fume
hood or a balance enclosure to prevent the generation of airborne dust.

o Dissolving: Add the desired solvent to the weighed powder in a suitable container within the
fume hood. Gently swirl or vortex to dissolve. Avoid heating unless specified in a validated
protocol, as this may degrade the compound.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

o Storage: Store the prepared solution at -80°C in a tightly sealed container.[1]

Workflow for Safe Handling of Salvianolic Acid Y
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The following diagram illustrates the logical workflow for the safe handling of Salvianolic acid
Y, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Salvianolic acid Y.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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